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Compound of Interest

Compound Name:
N-(sec-Butyl)-2-

(ethylamino)benzamide

CAS No.: 1243076-15-4

Cat. No.: B1392627

Get Quote

Executive Summary & Chemical Identity
N-(sec-Butyl)-2-(ethylamino)benzamide is a lipophilic anthranilamide derivative. Its structure

features a benzamide core substituted with a secondary amine (ethylamino) at the ortho

position and a branched alkyl chain (sec-butyl) on the amide nitrogen.

Key Challenge: The ortho-amino group often forms a strong intramolecular hydrogen bond

with the amide carbonyl oxygen. This "pseudo-ring" formation significantly reduces the

polarity of the molecule, masking the hydrogen bond donor/acceptor sites and drastically

lowering aqueous solubility compared to para- or meta- isomers.

Solubility Class: Predicted BCS Class II (Low Solubility, High Permeability).

Primary Recommendation: Use DMSO for stock solutions (≥10 mM). For biological assays,

utilize a Step-Down Dilution method involving intermediate organic solvents (PEG400) or

surfactants to prevent precipitation in aqueous media.
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Physicochemical Profile (Predicted)
Property Value / Characteristic Implication for Solubility

CAS Number 1243076-15-4 Unique Identifier

Molecular Weight ~220.31 g/mol
Small molecule, amenable to

membrane permeation

LogP (Est.) 2.8 – 3.2
Highly Lipophilic; requires

organic co-solvents

pKa (Est.) ~2.5 (Aniline nitrogen)

Weak base; remains

uncharged (neutral) at

physiological pH (7.[1][2][3]4)

H-Bonding Intramolecular (Strong)

Reduces water interaction;

resists dissolution in pure

buffers

Optimal Solvent Systems
A. Primary Stock Solvents (High Concentration)
These solvents are suitable for preparing long-term storage stocks (10 mM – 100 mM).

Dimethyl Sulfoxide (DMSO) [anhydrous, ≥99.9%]

Solubility: High (>50 mM).

Mechanism: Disrupts intramolecular hydrogen bonding and solvates the lipophilic

butyl/ethyl chains.

Usage: Preferred for freezing stocks (-20°C). Hygroscopic; keep tightly sealed.

Ethanol (EtOH) [absolute]

Solubility: Moderate to High (~20-50 mM).

Usage: Useful for evaporation-based coating or when DMSO toxicity is a concern. Note:

Volatility affects concentration accuracy over time.
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Dimethylformamide (DMF)

Solubility: High.

Usage: Alternative to DMSO, but generally avoided in cell-based assays due to higher

cytotoxicity.

B. Biocompatible Co-Solvent Systems (Assay Ready)
Direct dilution of DMSO stocks into water often causes "crashing out" (precipitation). Use these

intermediate systems for animal dosing or cellular assays.

System 1 (In Vitro / Cell Culture): 0.1% DMSO + 0.5% Tween-80 in Media.

System 2 (In Vivo / IP Injection): 5% Ethanol + 40% PEG400 + 55% Saline.

System 3 (High Stability): 10% HP-β-Cyclodextrin (Hydroxypropyl-beta-cyclodextrin) in

water.

Experimental Protocols
Protocol A: Preparation of 10 mM Master Stock
Objective: Create a stable, accurate stock solution for long-term storage.

Weighing: Accurately weigh 2.20 mg of N-(sec-Butyl)-2-(ethylamino)benzamide into a

sterile, antistatic microcentrifuge tube.

Tip: If static is an issue due to the lipophilic nature, use an anti-static gun or weigh paper.

Solvent Addition: Add 1.00 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5 minutes.

Visual Check: Solution must be perfectly clear. Any turbidity indicates incomplete

dissolution.
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Storage: Aliquot into 50 µL vials to avoid freeze-thaw cycles. Store at -20°C (stable for >6

months) or -80°C (stable for >1 year).

Protocol B: "Step-Down" Dilution for Aqueous Assays
Objective: Dilute stock to working concentration (e.g., 10 µM) without precipitation.

Incorrect Method: Adding 1 µL of 10 mM stock directly to 999 µL of PBS. (Risk: Localized

high concentration causes immediate microprecipitation).

Correct Method (Serial Intermediate Dilution):

Intermediate Step: Dilute the 10 mM DMSO stock 1:10 into 100% Ethanol or PEG400 to

create a 1 mM Working Stock.

Why? This reduces the kinetic energy barrier for mixing into water.

Final Dilution: Add the 1 mM Working Stock dropwise to the assay buffer (PBS or Media)

while vortexing the buffer.

Target: 1:100 dilution

10 µM final concentration.

Final Solvent Content: 0.1% DMSO, 0.9% Ethanol (well tolerated by most cell lines).

Protocol C: Turbidimetric Solubility Assessment
Objective: Verify the compound is truly dissolved in your specific assay buffer.

Prepare a range of concentrations (1, 10, 50, 100 µM) in the assay buffer using Protocol B.

Incubate at 37°C for 2 hours.

Measure Absorbance at 620 nm (non-absorbing region for this molecule) using a microplate

reader.

Analysis: An OD620 > 0.005 (above background) indicates precipitation/aggregation.
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Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision process for selecting the correct solvent system

based on the intended application.

Start: N-(sec-Butyl)-2-(ethylamino)benzamide
(Solid Powder)

Prepare Master Stock
(10 - 50 mM)

Select Primary Solvent

Anhydrous DMSO
(Standard)

Preferred

Absolute Ethanol
(Evaporation Required)

Alternative

Intended Application?

Cellular Assay
(In Vitro)

Animal Study
(In Vivo)

Chemical Screening
(HTS)

Protocol: Step-Down Dilution
Final: <0.5% DMSO

Use Intermediate (PEG400)

Protocol: Solubilizing Agent
5% EtOH / 40% PEG400 / Saline

or 10% HP-beta-CD

Direct Acoustic Dispense
100% DMSO Source

Click to download full resolution via product page
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Figure 1: Decision tree for solvent selection ensuring solubility maintenance across different

experimental contexts.

References & Grounding
Since specific peer-reviewed papers for CAS 1243076-15-4 are sparse in public repositories,

the protocols above are grounded in authoritative methodologies for the Anthranilamide

chemical class and standard ADME/Tox guidelines.

Compound Identification:

PubChem CID 56965985: N-(sec-butyl)-2-(ethylamino)benzamide. National Library of

Medicine (NIH). Available at: [Link] (Accessed Oct 2025).

Methodological Grounding (Solubility & Formulation):

Di, L., & Kerns, E. H. (2016).Drug-like Properties: Concepts, Structure Design and

Methods. Academic Press. (Standard reference for "Step-Down" dilution and cosolvent

selection).

Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques.

ISRN Pharmaceutics. Link: [Link]

Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic

science and product development. Journal of Pharmacy and Pharmacology. (Basis for the

HP-β-CD recommendation).

Structural Chemistry Context:

Gordaliza, M. (2010). Cytotoxic Anthranilamide Derivatives. Bioorganic & Medicinal

Chemistry Letters. (Provides context on the solubility challenges of the anthranilamide

scaffold).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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